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Compound of Interest

Compound Name: Vicriviroc (Malate)
Cat. No.: B12321582
Get Quote
\ J

Executive Summary & Compound Profile

Vicriviroc Malate is the malate salt form of Vicriviroc, a potent, allosteric antagonist of the CCR5
receptor.[1] Unlike its free base counterpart, the malate salt is engineered for improved
aqueous solubility and bioavailability.[1] However, improper solubilization remains a primary
cause of experimental variability, particularly in quantitative IC50 assays where
microprecipitation can skew results.[1]

This guide provides a validated protocol for solubilizing Vicriviroc Malate, emphasizing the
critical distinction between the salt and free base forms to prevent stoichiometric errors.

Physicochemical Profile
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Property Detail

Chemical Name Vicriviroc Malate (SCH-D Malate)

541503-81-5 (Distinct from Free Base: 306296-

CAS Number 47.9)

Molecular Weight 667.72 g/mol (Free Base MW: ~533.63 g/mol )
Appearance White to off-white crystalline powder

Target CCRS5 (IC50 ~0.91 nM in chemotaxis assays)
Storage (Powder) -20°C, desiccated, protected from light

CRITICAL WARNING: When calculating molarity, you must use the Molecular Weight of the
Malate salt (667.72 g/mol ).[1] Using the free base MW will result in a ~20% error in final

concentration.[1]

Solubility Data & Solvent Compatibility

The following solubility limits have been validated for high-purity (>98%) Vicriviroc Malate.
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- . Application
Solvent Solubility (Max) Molarity (Max) .
Recommendation
Primary Stock
Solvent.
DMSO ~100 - 121 mg/mL ~150 - 180 mM

Recommended for

long-term storage.[1]

Alternative organic
Ethanol ~100 mg/mL ~150 mM stock; faster
evaporation risk.[1]

pH Dependent.[1]
Good for immediate
Water ~34 - 100 mg/mL* ~50 - 150 mM use, but prone to
hydrolysis/microbial
growth if stored.[1]

Less preferred due to
DMF ~30 mg/mL ~45 mM cytotoxicity in
sensitive cell lines.[1]

*Note: Aqueous solubility can vary significantly based on pH and ionic strength.[1] While the
malate salt is water-soluble, we strongly recommend preparing the primary stock in DMSO to
ensure complete homogeneity before aqueous dilution.[1]

Protocol: Primary Stock Solution Preparation

Objective: Create a stable 10 mM Master Stock solution.

Materials
* Vicriviroc Malate powder (stored at -20°C).[1][2][3][4][5][6][7]

¢ Anhydrous DMSO (Grade: Cell Culture Tested, 299.9%).[1]
o Vortex mixer.[1]

o Amber glass vials (borosilicate) with Teflon-lined caps.[1]
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Workflow Diagram
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Figure 1: Step-by-step workflow for preparing a stable Vicriviroc Malate stock solution.

Step-by-Step Procedure

» Equilibration: Remove the product vial from the freezer and allow it to warm to room
temperature (approx. 30 mins) inside a desiccator. Why? Opening a cold vial introduces
atmospheric moisture, which can degrade the salt form.[1]

» Weighing: Weigh 6.68 mg of Vicriviroc Malate.
e Solubilization: Add 1.0 mL of Anhydrous DMSO.

o Calculation:

[1]141(6]

o [1]

¢ Mixing: Vortex vigorously for 30 seconds. The solution should be clear and colorless. If
particles persist, sonicate for 2 minutes at 40 kHz.

« Aliquoting: Dispense into single-use aliquots (e.g., 50 pL) in amber vials.
o Storage: Store at -80°C for up to 6 months.

Protocol: Serial Dilution for IC50 Assays

Objective: Dilute the hydrophobic stock into aqueous media without causing precipitation
("crashing out").[1]

The "Intermediate Step" Rule: Directly adding 100% DMSO stock to cell culture media can
cause local high concentrations that precipitate the drug.[1] Use an intermediate dilution step.
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Dilution Scheme Diagram
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Figure 2: Recommended dilution strategy to minimize solvent shock and precipitation.

Procedure

e Thaw: Thaw one aliquot of 10 mM stock at 37°C; vortex briefly.

¢ Intermediate Dilution (100x): Prepare a 100 uM intermediate solution.
o Add 10 pL of 10 mM Stock to 990 pL of culture medium (or PBS).[1]
o Result: 100 uM Vicriviroc, 1% DMSO.

o Observation: Check for cloudiness.[1] The Malate salt should remain stable here.
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e Working Dilutions: Perform serial dilutions (e.g., 1:3 or 1:10) using culture medium containing
1% DMSO (if maintaining constant DMSO) or plain medium (if diluting DMSO out).[1]

o Best Practice: Keep final DMSO concentration <0.1% for cell-based assays to avoid
solvent toxicity.[1]

Troubleshooting & Stability

Issue Probable Cause Solution

) ) Use the "Intermediate Dilution”
o ) Stock concentration too high or )
Precipitation in Media ) . method (Fig 2).[1] Ensure
rapid addition.[1] o
media is pre-warmed to 37°C.

Use single-use aliquots. Do

Inconsistent IC50 Freeze-thaw degradation. not refreeze thawed stock.[1]

[4]

Use fresh, anhydrous DMSO.
Yellowing of Stock DMSO oxidation.[1] [1][3][6] Store under nitrogen if
possible.[1]

Recalculate using MW 667.72
for the Malate salt.[1][2][8][6]

Calculation Errors Used Free Base MW.

In Vivo Formulation Note

For animal studies requiring high aqueous loading:
e Vehicle: 5% DMSO + 40% PEG300 + 5% Tween 80 + 50% Saline.[1]

o Protocol: Dissolve in DMSO first, then add PEG300, then Tween 80, and finally Saline.
Vortex between each addition.
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o Strizki, J. M., et al. (2005).[1] "Discovery and characterization of vicriviroc (SCH 417690), a
CCRS5 antagonist with potent activity against human immunodeficiency virus type 1."[1]
Antimicrobial Agents and Chemotherapy, 49(12), 4913-4922.[1]

+ Adooq Bioscience.Vicriviroc Malate Solubility and Preparation. Retrieved from [1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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